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Compound of Interest

Compound Name: Pentadecanoic acid-d2

Cat. No.: B12414431 Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of pentadecanoic acid (C15:0) is crucial for various applications, from metabolic research to

pharmaceutical analysis. The reliability of these measurements heavily depends on the quality

of certified reference materials (CRMs). This guide provides a comprehensive comparison of

commercially available pentadecanoic acid CRMs, detailed experimental protocols for their

analysis, and an overview of the key signaling pathways involving this odd-chain saturated fatty

acid.

Comparison of Certified Reference Materials
A variety of vendors offer pentadecanoic acid reference materials. The following table

summarizes the key specifications of these products to aid in selecting the most suitable CRM

for your analytical needs. While all listed products are of high purity, the availability of a detailed

Certificate of Analysis (CoA) with certified concentration and uncertainty values is a critical

differentiator for quantitative applications.
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Supplier
Product
Name

Catalog
Number

Purity/Assa
y

Format
Certificate
of Analysis
Highlights

Sigma-

Aldrich

Pentadecanoi

c acid,

analytical

standard

91446 ≥99.0% (GC) Neat

Lot-specific

CoAs

available

online,

typically

report purity

by GC.

Pentadecanoi

c acid, ~99%

(capillary GC)

P6125
~99%

(capillary GC)

Powder or

flakes

Lot-specific

CoAs

available

online, purity

determined

by capillary

GC.

Cayman

Chemical

Pentadecanoi

c Acid
17399 ≥98%

Crystalline

solid

Product

information

sheet

available;

batch-specific

CoAs can be

requested.[1]

[2][3]

AbMole

BioScience

Pentadecanoi

c acid
M20949 >99% Powder

CoA confirms

purity >99%

and provides

H-NMR data

consistent

with the

structure.

Selleck

Chemicals

Pentadecanoi

c acid

S6234 99.05%

(HPLC)

Powder CoA reports

purity as

99.05% by
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HPLC and

confirms

structure by

NMR.

Experimental Protocol: Quantification of
Pentadecanoic Acid in Human Plasma by GC-MS
This protocol details a robust method for the quantitative analysis of pentadecanoic acid in

human plasma using gas chromatography-mass spectrometry (GC-MS) with an internal

standard.

1. Materials and Reagents:

Pentadecanoic acid certified reference material

Pentadecanoic acid-d3 (internal standard)[4]

Human plasma (K2-EDTA)

Methanol (HPLC grade)

Hexane (HPLC grade)

Acetyl chloride

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

2. Sample Preparation (Fatty Acid Methyl Ester Derivatization):

Spiking with Internal Standard: To 100 µL of human plasma in a glass tube, add a known

amount of pentadecanoic acid-d3 internal standard solution in methanol.

Methylation: Add 2 mL of 1.25 M HCl in methanol (prepared by slowly adding acetyl chloride

to cold methanol).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Vortex the mixture and incubate at 50°C for 60 minutes to convert fatty acids to

their methyl esters (FAMEs).

Extraction: After cooling to room temperature, add 1 mL of hexane and vortex thoroughly.

Centrifuge at 2000 rpm for 5 minutes to separate the layers.

Isolation: Carefully transfer the upper hexane layer containing the FAMEs to a clean glass

tube.

Washing: Wash the hexane extract with 1 mL of 5% sodium bicarbonate solution to

neutralize any remaining acid. Vortex and centrifuge as before.

Drying: Transfer the final hexane layer to a new tube containing a small amount of

anhydrous sodium sulfate to remove any residual water.

Concentration: Evaporate the hexane under a gentle stream of nitrogen to the desired final

volume (e.g., 100 µL).

3. GC-MS Analysis:

Gas Chromatograph: Agilent 7890B GC system or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: DB-23 (60 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column suitable for

FAME analysis.

Injector: Splitless mode at 250°C.

Oven Program:

Initial temperature: 50°C, hold for 1 minute.

Ramp 1: 25°C/min to 175°C.

Ramp 2: 4°C/min to 230°C, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
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MS Parameters:

Ionization mode: Electron Ionization (EI) at 70 eV.

Source temperature: 230°C.

Quadrupole temperature: 150°C.

Acquisition mode: Selected Ion Monitoring (SIM).

Pentadecanoic acid methyl ester (m/z): 256 (molecular ion), 74, 87.

Pentadecanoic acid-d3 methyl ester (m/z): 259 (molecular ion).

4. Quantification:

Construct a calibration curve by analyzing a series of calibration standards containing known

concentrations of pentadecanoic acid and a fixed concentration of the internal standard. Plot

the ratio of the peak area of the analyte to the peak area of the internal standard against the

concentration of the analyte. Determine the concentration of pentadecanoic acid in the plasma

samples by interpolating their peak area ratios on the calibration curve.

Signaling Pathways and Experimental Workflows
Pentadecanoic acid has been shown to modulate key cellular signaling pathways, including the

JAK2/STAT3 and AMPK pathways. Understanding these interactions is vital for research into its

biological effects.

Pentadecanoic Acid and the JAK2/STAT3 Signaling
Pathway
Pentadecanoic acid has been demonstrated to suppress the JAK2/STAT3 signaling pathway.[5]

[6] This pathway is crucial in regulating cell proliferation, differentiation, and apoptosis. Its

dysregulation is often implicated in cancer. Pentadecanoic acid can inhibit the phosphorylation

of both JAK2 and STAT3, thereby downregulating the expression of target genes involved in

cell survival and proliferation.[5]
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Caption: Pentadecanoic acid inhibits the JAK2/STAT3 signaling pathway.

Pentadecanoic Acid and the AMPK Signaling Pathway
Pentadecanoic acid can activate the AMP-activated protein kinase (AMPK) pathway.[7] AMPK

is a central regulator of cellular energy homeostasis. Its activation promotes catabolic
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processes like fatty acid oxidation and glucose uptake while inhibiting anabolic processes.

Pentadecanoic acid-mediated activation of AMPK can lead to increased glucose uptake in

muscle cells, highlighting its potential role in metabolic regulation.[7]
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Caption: Pentadecanoic acid activates the AMPK signaling pathway.
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Experimental Workflow for Pentadecanoic Acid Analysis
The following diagram outlines the general workflow for the quantitative analysis of

pentadecanoic acid in a biological matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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